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Compound of Interest

Compound Name: D-Mannonic acid

CAS No.: 642-99-9

Cat. No.: B1229953

Get Quote

D-Mannonic acid and D-gluconic acid, both oxidized forms of hexose sugars, share structural

similarities but exhibit distinct physicochemical properties and play different roles in biological

systems. This guide provides a detailed comparative analysis of these two sugar acids, offering

insights into their properties, biological significance, and the experimental protocols used for

their characterization.

Physicochemical Properties
A summary of the key physicochemical properties of D-Mannonic acid and D-gluconic acid is

presented below. These properties are crucial for understanding their behavior in solution and

their potential applications in drug formulation and development.
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Property D-Mannonic Acid D-Gluconic Acid References

Molar Mass 196.16 g/mol 196.16 g/mol [1]

Melting Point 74-76 °C 131 °C [1][2]

pKa ~3.39 (Predicted) 3.5 - 3.86 [1]

Water Solubility
Data not readily

available

Freely soluble (316

g/L at 25°C)
[1]

Stability
Hydrolyzes from its

lactone form

Stable under normal

conditions
[3]

Note: Some data for D-Mannonic acid, particularly its experimental pKa and quantitative water

solubility, are not as extensively documented in publicly available literature as those for D-

gluconic acid. The melting point of D-Mannonic acid can also vary depending on its isomeric

form and presence of its lactone.

Biological Activity and Metabolic Pathways
D-Mannonic acid and D-gluconic acid are both intermediates in carbohydrate metabolism, but

they participate in distinct pathways.

D-Gluconic Acid:

D-gluconic acid is a product of glucose oxidation and is a key intermediate in the pentose

phosphate pathway (PPP) and the Entner-Doudoroff pathway. In many organisms, glucose is

first oxidized to D-glucono-δ-lactone, which then hydrolyzes to D-gluconic acid. This can then

be phosphorylated to 6-phospho-D-gluconate, a central molecule that can enter the PPP to

generate NADPH and precursors for nucleotide biosynthesis. In some bacteria, D-gluconic acid

can also be catabolized through the Entner-Doudoroff pathway.

D-Mannonic Acid:

D-Mannonic acid is primarily involved in the metabolism of D-mannose and certain uronic

acids. It is an intermediate in the pathway that converts these sugars into fructose-6-
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phosphate, which can then enter glycolysis. A key step in this pathway is the dehydration of D-

mannonate to 2-keto-3-deoxy-D-gluconate (KDG).

While direct comparative studies on the broader biological effects of these two acids are

limited, their distinct metabolic roles suggest they would have different impacts on cellular

energy and biosynthetic processes. D-gluconic acid has been noted for its antioxidant and anti-

inflammatory properties[4].

Signaling and Metabolic Pathway Diagrams
The following diagrams illustrate the central metabolic pathways involving D-gluconic acid and

D-Mannonic acid.
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Prepare 0.1 M Sugar Acid Solution

Titrate with 0.1 M NaOH

Record pH and Volume of NaOH

Plot Titration Curve (pH vs. Volume)

Determine Equivalence Point

Determine Half-Equivalence Point

pKa = pH at Half-Equivalence Point
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Add Excess Solid to Water

Equilibrate in Shaker (24-48h)

Collect and Filter Supernatant

Quantify Concentration by HPLC

Determine Solubility from Calibration Curve

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Guide for Researchers and Drug
Development Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1229953/docs#a-comprehensive-guide-for-
researchers-and-drug-development-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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